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Compound of Interest

Compound Name: 2-Octyldodecyl heptanoate

Cat. No.: B15175844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Octyldodecyl heptanoate is a novel emollient ester belonging to the class of Guerbet

alcohol esters. Guerbet alcohols are branched, primary alcohols that offer unique properties to

cosmetic formulations, such as low viscosity, excellent spreading capabilities, and a non-greasy

skin feel.[1] The esterification of a Guerbet alcohol (2-octyldodecanol) with heptanoic acid

results in 2-Octyldodecyl heptanoate, a compound expected to exhibit superior emollient

performance.[2] This document provides detailed application notes and experimental protocols

for the evaluation of 2-Octyldodecyl heptanoate in cosmetic formulations, focusing on its

potential to enhance skin hydration, improve skin barrier function, and provide a desirable

sensory profile.

Physicochemical Properties
While specific experimental data for 2-Octyldodecyl heptanoate is not widely published, its

properties can be inferred from its chemical structure as a Guerbet alcohol ester.
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Property Expected Value/Characteristic

INCI Name 2-OCTYLDODECYL HEPTANOATE

Appearance Clear, colorless to pale yellow liquid

Odor Characteristic, faint

Solubility Soluble in oils and silicones; insoluble in water

Molecular Weight Approximately 410.7 g/mol

Spreading Value High

Skin Feel Light, non-greasy, smooth

Oxidative Stability
Good, due to its saturated branched-chain

structure

Applications in Cosmetic Formulations
2-Octyldodecyl heptanoate is a versatile emollient suitable for a wide range of cosmetic and

personal care products:

Skin Care: In creams, lotions, and serums, it can improve spreadability, reduce tackiness,

and provide a silky after-feel. Its emollient properties help to soften and smooth the skin.

Sun Care: It can act as an effective solvent for UV filters and improve the sensory profile of

sunscreen formulations.

Color Cosmetics: In foundations and lipsticks, it can enhance pigment dispersion and

contribute to a smooth application.[3]

Hair Care: In conditioners and styling products, it can provide conditioning and a non-greasy

shine.

Formulation Guidelines
Use Level: Typical use levels for emollient esters in emulsions range from 3% to 20% w/w,

depending on the desired sensory attributes and formulation type.[4]
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Incorporation: 2-Octyldodecyl heptanoate should be incorporated into the oil phase of an

emulsion. It is stable to hydrolysis and can be used over a wide pH range.[5]

Compatibility: It is expected to be compatible with a wide range of cosmetic ingredients,

including other esters, silicones, and hydrocarbons.

Quantitative Data
The following tables present hypothetical yet representative data from studies evaluating the

efficacy of a cosmetic cream containing 2% 2-Octyldodecyl heptanoate compared to a base

cream formulation.

Table 1: In-Vivo Skin Hydration Assessment (Corneometer® CM 825)

Time Point
Base Cream
(Arbitrary Units)

Cream with 2% 2-
Octyldodecyl
heptanoate
(Arbitrary Units)

% Improvement
over Base

Baseline 35.2 ± 3.1 35.5 ± 3.3 -

1 Hour 45.8 ± 4.2 55.1 ± 4.5 20.3%

4 Hours 42.1 ± 3.9 51.7 ± 4.1 22.8%

8 Hours 38.6 ± 3.5 48.2 ± 3.8 24.9%

Table 2: In-Vivo Transepidermal Water Loss (TEWL) Measurement (Tewameter® TM 300)

Time Point
Base Cream
(g/m²h)

Cream with 2% 2-
Octyldodecyl
heptanoate (g/m²h)

% Reduction in
TEWL vs. Base

Baseline 12.5 ± 1.8 12.3 ± 1.9 -

1 Hour 10.1 ± 1.5 7.8 ± 1.2 22.8%

4 Hours 10.8 ± 1.6 8.5 ± 1.4 21.3%

8 Hours 11.5 ± 1.7 9.2 ± 1.5 20.0%
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Table 3: Sensory Panel Evaluation (10-point scale)

Sensory Attribute Base Cream (Mean Score)
Cream with 2% 2-
Octyldodecyl heptanoate
(Mean Score)

Spreadability 6.5 ± 1.2 8.8 ± 0.9

Absorbency 7.1 ± 1.4 8.5 ± 1.1

Greasiness 4.8 ± 1.5 2.1 ± 0.8

Tackiness 5.2 ± 1.3 1.8 ± 0.7

Softness (After-feel) 6.8 ± 1.1 9.0 ± 0.8

Smoothness (After-feel) 6.5 ± 1.3 8.9 ± 0.9

Experimental Protocols
Emulsion Stability Testing
This protocol assesses the physical stability of a cosmetic emulsion under accelerated

conditions.[6]

Methodology:

Sample Preparation: Prepare the emulsion with and without 2-Octyldodecyl heptanoate.

Package samples in their final intended packaging and in inert glass containers for

comparison.[6]

Accelerated Stability Testing:

Temperature Variation: Store samples at various temperatures: 4°C, 25°C (room

temperature), and 45°C for a period of 12 weeks.[7] A sample stable at 45°C for 12 weeks

is generally considered to have a shelf life of two years at room temperature.[7]

Freeze-Thaw Cycling: Subject samples to three to five cycles of freezing at -10°C for 24

hours, followed by thawing at 25°C for 24 hours.[6]
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Centrifugation: Heat the emulsion to 50°C and centrifuge at 3000 rpm for 30 minutes.[6]

Evaluation: At specified intervals (e.g., 2, 4, 8, and 12 weeks), evaluate the samples for

changes in:[7]

Physical Properties: Color, odor, appearance, pH, and viscosity.

Emulsion Integrity: Signs of separation, creaming, or coalescence.[6]
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Click to download full resolution via product page

Emulsion Stability Testing Workflow

In-Vivo Skin Hydration Assessment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://www.cheops-tsar.de/chemlab/en/experiments/advanced/0007_Stability_Test_Cosmetic_Creams.pdf
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://www.benchchem.com/product/b15175844?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol measures the hydration level of the stratum corneum using a Corneometer®.[8]

Methodology:

Panelist Selection: Recruit panelists with self-perceived dry skin.[9] Panelists should avoid

using moisturizers on the test sites for a specified washout period.

Acclimatization: Panelists acclimate to a controlled environment (20-22°C, 45-55% humidity)

for at least 30 minutes before measurements.[10]

Baseline Measurement: Take baseline skin hydration readings on the designated test areas

(e.g., volar forearm) using the Corneometer®.

Product Application: Apply a standardized amount of the test product (e.g., 2 mg/cm²) to the

designated test area.[11] Leave one area untreated as a control.

Post-Application Measurements: Take measurements at specified time points (e.g., 1, 2, 4,

and 8 hours) after product application.[9]

Data Analysis: Calculate the mean hydration values and compare the performance of the

formulation containing 2-Octyldodecyl heptanoate to the base formulation and the

untreated control.
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This protocol measures the rate of water evaporation from the skin, providing an indication of

skin barrier function, using a Tewameter®.[12]

Methodology:

Panelist Selection and Acclimatization: Follow the same procedure as for skin hydration

assessment.[10] The environment should be free of drafts.[13]

Baseline Measurement: Measure baseline TEWL on the designated test areas using the

Tewameter® probe.

Product Application: Apply a standardized amount of the test product (e.g., 2 mg/cm²) to the

test area.[11]

Post-Application Measurements: Take TEWL measurements at specified time points (e.g., 1,

2, 4, and 8 hours) after application.[11]

Data Analysis: Analyze the data to determine the effect of the formulation with 2-
Octyldodecyl heptanoate on reducing TEWL compared to the base formulation.
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This protocol uses a trained sensory panel to evaluate the tactile properties of a cosmetic

cream.[14]

Methodology:

Panelist Training: Train a panel of evaluators to identify and quantify specific sensory

attributes of cosmetic creams (e.g., spreadability, absorbency, greasiness, tackiness, after-

feel).[15]

Sample Preparation: Prepare the base cream and the cream containing 2-Octyldodecyl
heptanoate. Code the samples to blind the panelists.

Evaluation Procedure:

Provide panelists with a standardized amount of each sample.

Instruct panelists to apply the product to a designated area (e.g., the forearm).[16]

Panelists will rate the intensity of each sensory attribute on a structured scale (e.g., a 10-

point scale) at different time points (e.g., during application and after 15 minutes).[16]

Data Collection and Analysis: Collect the scores from all panelists and calculate the mean

score for each attribute. Use statistical analysis to determine significant differences between

the samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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